Cas no 717125-37-6 (2-Cyano-3-(2,6-difluorophenyl)-N-(2-fluorophenyl)-2-propenamide)

• Product Name: 2-Cyano-3-(2,6-difluorophenyl)-N-(2-fluorophenyl)-2-propenamide
• CAS No: 717125-37-6
• MF: C₁₆H₉F₃N₂O
• MW: 302.250674009323
• CID: 6399933
• PubChem ID: 2380694
• Update Time: 2025-10-28

2-Cyano-3-(2,6-difluorophenyl)-N-(2-fluorophenyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• SR-01000031083
• SR-01000031083-1
• AB00711124-01
• EN300-26578966
• 2-cyano-3-(2,6-difluorophenyl)-N-(2-fluorophenyl)prop-2-enamide
• Z44311644
• 717125-37-6
• 2-Cyano-3-(2,6-difluorophenyl)-N-(2-fluorophenyl)-2-propenamide

• Inchi： 1S/C16H9F3N2O/c17-12-5-3-6-13(18)11(12)8-10(9-20)16(22)21-15-7-2-1-4-14(15)19/h1-8H,(H,21,22)
• InChI Key： AVKPBWCRRAYQCG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1F)(=O)C(C#N)=CC1=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 302.06669740g/mol
• Monoisotopic Mass: 302.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.414±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 463.2±45.0 °C(Predicted)
• pka: 9.53±0.70(Predicted)

Additional information on 2-Cyano-3-(2,6-difluorophenyl)-N-(2-fluorophenyl)-2-propenamide

Compound CAS No 717125-37-6: 2-Cyano-3-(2,6-difluorophenyl)-N-(2-fluorophenyl)-2-propenamide

The compound CAS No 717125-37-6, also known as 2-Cyano-3-(2,6-difluorophenyl)-N-(2-fluorophenyl)-2-propenamide, is a highly specialized organic compound with significant potential in various fields of research and application. This compound is characterized by its unique structure, which includes a cyano group, a difluorophenyl substituent, and an amide functional group. Its chemical properties and structural features make it a subject of interest in both academic and industrial settings.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery and materials science. The presence of fluorine atoms in the difluorophenyl and fluorophenyl groups of this compound contributes to its stability, lipophilicity, and bioavailability. These properties are particularly advantageous in the development of pharmaceutical agents, where fluorinated compounds are often employed to enhance drug efficacy and reduce side effects.

The synthesis of CAS No 717125-37-6 involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and amide formation. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for advanced applications. The use of modern catalytic systems and green chemistry principles has further enhanced the efficiency and sustainability of its production.

In terms of applications, CAS No 717125-37-6 has shown promise in the field of medicinal chemistry. Its structure suggests potential as an inhibitor of certain enzymes or receptors, making it a candidate for the development of novel therapeutic agents. For instance, recent studies have explored its ability to modulate kinase activity, which is critical in the treatment of cancer and inflammatory diseases.

Moreover, the compound's electronic properties make it a valuable material in the realm of optoelectronics. The presence of conjugated systems in its structure enables efficient electron transport, which is essential for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have demonstrated that incorporating CAS No 717125-37-6 into these devices can improve their performance metrics, including luminous efficiency and power conversion efficiency.

The structural versatility of CAS No 717125-37-6 also lends itself to applications in polymer science. By integrating this compound into polymer networks, scientists have developed materials with enhanced mechanical strength and thermal stability. These materials hold potential for use in high-performance composites and advanced coatings.

From a regulatory standpoint, CAS No 717125-37-6 complies with international standards for chemical safety and environmental sustainability. Its production processes are designed to minimize waste generation and energy consumption, aligning with global efforts to promote sustainable chemistry practices.

In conclusion, CAS No 717125-37-6, or 2-Cyano-3-(2,6-difluorophenyl)-N-(2-fluorophenyl)-2-propenamide, represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with advancements in synthesis techniques and application research, position it as a key player in the development of innovative solutions for healthcare, electronics, and materials science.